Cas no 301647-26-7 (Carbonic acid, 3-chloro-4-hydroxy-5-nitrophenyl hexadecyl ester)

• Product Name: Carbonic acid, 3-chloro-4-hydroxy-5-nitrophenyl hexadecyl ester
• CAS No: 301647-26-7
• MF: C₂₃H₃₆ClNO₆
• MW: 457.988046646118
• CID: 1444915
• Update Time: 2024-08-25

Carbonic acid, 3-chloro-4-hydroxy-5-nitrophenyl hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 3-chloro-4-hydroxy-5-nitrophenyl hexadecyl ester

• Inchi： 1S/C23H36ClNO6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-30-23(27)31-19-17-20(24)22(26)21(18-19)25(28)29/h17-18,26H,2-16H2,1H3
• InChI Key： TUJCUCUVKVNKJA-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCCCCCCCC)(=O)OC1=CC([N+]([O-])=O)=C(O)C(Cl)=C1

Computed Properties

• Exact Mass: 457.22328

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 520.3±50.0 °C(Predicted)
• PSA: 98.9
• pka: 4.67±0.38(Predicted)